![molecular formula C15H14O3 B1670714 Di-o-tolyl carbonate CAS No. 617-09-4](/img/structure/B1670714.png)
Di-o-tolyl carbonate
Overview
Description
Di-o-tolyl carbonate is a biochemical . It has the molecular formula C15H14O3 and a molecular weight of 242.277 .
Synthesis Analysis
The synthesis of this compound involves complex chemical reactions. For instance, a di(o-tolyl)borylgold complex was synthesized via the metathesis reaction of a gold alkoxide with tetra(o-tolyl)diborane(4) .Molecular Structure Analysis
The molecular structure of this compound consists of a carbonic acid ester of two tolyl groups . The tolyl groups are functional groups related to toluene . They have the general formula CH3C6H4−R, where R is the rest of the molecule .Chemical Reactions Analysis
This compound participates in various chemical reactions. For example, it has been used in the synthesis of 5-phenyl-1,3,4-oxadiazoles . It also reacts with cadmium oleate, producing di-p-tolyl carbonate and oleic anhydride coproducts .Physical And Chemical Properties Analysis
This compound has a molecular weight of 242.277 and a density of 1.2077 (rough estimate) . It has a melting point of 60°C and a boiling point of 325.09°C (rough estimate) .Scientific Research Applications
Energy Storage and Conversion
- Dual-Ion Batteries : A study highlighted the use of gel polymer electrolytes (GPEs) with improved electrochemical stability at high voltages, essential for optimizing the cycling stability of dual-ion batteries (DIBs). This research underscores the potential of carbonate compounds in enhancing the performance and safety of flexible energy storage devices (Chen et al., 2018).
Catalysis and Carbon Dioxide Utilization
- Cyclic Organic Carbonates : The catalytic formation of cyclic organic carbonates using carbon dioxide as a renewable feedstock has gained attention, highlighting the role of carbonate compounds in synthesizing valuable reagents and intermediates for chemical industries (Martín, Fiorani, & Kleij, 2015).
Environmental Remediation and Carbon Capture
- Molten Carbonates : Research into molten carbonates for CO2 capture and as electrolytes in molten carbonate fuel cells (MCFCs) indicates the importance of carbonate compounds in developing technologies for reducing carbon footprint and enhancing sustainable energy solutions (Cassir, McPhail, & Moreno, 2012).
Biomineralization and Biomimetic Chemistry
- Calcium Carbonate in Biomineralization : Studies on calcium carbonate biomineralization and its applications in biomimetic chemistry demonstrate the utility of carbonate compounds in mimicking natural processes for developing materials with unique properties and applications in various sectors, including construction and environmental remediation (Meldrum, 2003).
Mechanism of Action
Target of Action
Di-o-tolyl carbonate is a biochemical compound . . It’s worth noting that the compound is a customized synthesis product , which suggests that its targets could be tailored based on the specific requirements of the synthesis process.
Mode of Action
It’s known that organic carbonates, including this compound, have electric dipole moments and molar kerr constants . These properties could influence the compound’s interaction with its targets.
Biochemical Pathways
It’s worth noting that organic carbonates can undergo various chemical reactions, including (aut)oxidation . These reactions could potentially affect various biochemical pathways.
Pharmacokinetics
It’s known that drug-like molecules, which could include this compound, possess physicochemical properties that might enable them to become drugs should a disease-modifying receptor be identified . These properties could influence the compound’s ADME properties and their impact on bioavailability.
Result of Action
It’s known that the compound is a biochemical , suggesting that it could have various effects at the molecular and cellular levels depending on its specific targets and mode of action.
Action Environment
It’s known that environmental conditions can affect the dissolution of carbonate rocks , which could potentially provide some insights into how environmental factors might influence the action of carbonate compounds like this compound.
Safety and Hazards
Future Directions
Future research on Di-o-tolyl carbonate could involve exploring its potential applications in various fields. For instance, it could be used in the synthesis of new derivatives of 5-phenyl-1,3,4-oxadiazole . Additionally, catalytic chemistry could play a crucial role in sustainable economic development, and this compound could be part of this research .
properties
IUPAC Name |
bis(2-methylphenyl) carbonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-11-7-3-5-9-13(11)17-15(16)18-14-10-6-4-8-12(14)2/h3-10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POZGCGJFBOZPCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OC(=O)OC2=CC=CC=C2C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90210696 | |
Record name | Di-o-tolyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90210696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
617-09-4 | |
Record name | Carbonic acid, bis(2-methylphenyl) ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=617-09-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Di-o-tolyl carbonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000617094 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC6344 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6344 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Di-o-tolyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90210696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Di-o-tolyl carbonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.551 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DI-O-TOLYL CARBONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GU7JWJ434Q | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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